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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555084

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological data available for Vat Brown 1 is limited. Much of the information
presented here is based on the general toxicological profile of anthraquinone dyes and data
from Material Safety Data Sheets (MSDS). Specific experimental data for Vat Brown 1 is
scarce, largely due to its poor solubility in aqueous and organic solvents, which hinders
standardized toxicological testing.

Chemical and Physical Properties

Vat Brown 1, an anthraquinone-based dye, is a dark brown powder with the chemical formula
Ca2H18N206 and a molecular weight of 646.60 g/mol .[1][2][3][4] Its CAS number is 2475-33-4.
[1][2][3] It is characterized by its insolubility in water and slight solubility in certain organic
solvents at elevated temperatures.[3][5] This low solubility is a critical factor influencing its
toxicological assessment, as it limits its bioavailability and the feasibility of various in vitro and
in vivo studies.

Toxicological Summary

The known toxicological information for Vat Brown 1 is primarily derived from its Material
Safety Data Sheet (MSDS) and general knowledge of the anthraquinone class of dyes. Direct,
guantitative toxicological data such as LD50 (median lethal dose) or NOAEL (No-Observed-
Adverse-Effect Level) are not available.
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Acute Toxicity

Exposure to Vat Brown 1 may cause irritation to the eyes, skin, and respiratory tract.[6]
Ingestion can lead to gastrointestinal irritation with symptoms like nausea, vomiting, and
diarrhea.[6] The MSDS for Vat Brown 1 indicates that it may be harmful if swallowed.[6]

Table 1: Summary of Acute Toxicity Data for Vat Brown 1

Exposure Route Observed Effects Data Source

Harmful if swallowed. May
cause gastrointestinal irritation,

Oral - MSDS
nausea, vomiting, and

diarrhea.[6]

Prolonged or repeated contact
Dermal . MSDS
may cause skin irritation.[6]

_ May cause irritation of the
Inhalation ) MSDS
respiratory tract.[6]

Dust may cause irritation and
Eye Contact ) ] MSDS
inflammation.[6]

Chronic Toxicity

No specific studies on the chronic toxicity of Vat Brown 1 were identified. However, the parent
compound of this dye class, anthraquinone, is classified by the International Agency for
Research on Cancer (IARC) as "possibly carcinogenic to humans (Group 2B)".[7] This
classification is based on sufficient evidence of carcinogenicity in experimental animals.[7]

Genotoxicity and Mutagenicity

The MSDS for Vat Brown 1 states that mutagenicity data has been reported, but provides no
further details.[6] A key study on the genotoxicity of several anthraquinone dyes in the mouse
lymphoma assay reported that Vat Brown 1 could not be evaluated due to its insolubility in the
culture medium.[1][8]
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Many anthraquinone derivatives have demonstrated genotoxic potential. Some have been
shown to act as intercalating agents and inhibitors of topoisomerase Il, an enzyme crucial for
DNA replication and repair.[9] This inhibition can lead to DNA strand breaks and chromosomal
aberrations.

Carcinogenicity

There are no specific carcinogenicity studies on Vat Brown 1. As mentioned earlier, the IARC
has classified the parent compound, anthraquinone, as a possible human carcinogen (Group
2B).[7] Studies on other anthraquinone dyes have shown mixed results, with some
demonstrating carcinogenic potential in animal models.[10][11]

Reproductive and Developmental Toxicity

No information specifically on the reproductive and developmental toxicity of Vat Brown 1 was
found. However, some studies on other anthraquinone dyes have predicted a high risk for
developmental and endocrine disruption.[12]

Absorption, Distribution, Metabolism, and Excretion
(ADME)

There is no available data on the ADME profile of Vat Brown 1 in humans or animals. Its poor
solubility suggests that its absorption from the gastrointestinal tract and skin is likely to be very

low.

Experimental Protocols

Detailed experimental protocols for toxicological studies on Vat Brown 1 are not available in
the public domain. However, for context, a general protocol for an in vitro genotoxicity assay in
which Vat Brown 1's insolubility was a limiting factor is described below.

Mouse Lymphoma Assay (General Protocol)

The mouse lymphoma assay is a forward mutation assay that detects genetic changes
affecting the thymidine kinase (TK) gene in mouse lymphoma L5178Y cells.

e Cell Culture: L5178Y/TK+/- cells are cultured in a suitable medium.
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o Test Compound Preparation: The test compound is dissolved in an appropriate solvent. For
insoluble compounds like Vat Brown 1, this step presents a significant challenge.

o Exposure: The cells are exposed to various concentrations of the test compound for a
specific duration, typically with and without a metabolic activation system (S9 mix).

» Expression Period: After exposure, the cells are washed and cultured for a period to allow for
the expression of any mutations.

» Selection: Cells are then plated in a selective medium containing a cytotoxic agent (e.qg.,
trifluorothymidine) that kills cells with a functional TK enzyme. Only mutant cells lacking TK
activity will survive and form colonies.

e Colony Counting: The number of mutant colonies is counted, and the mutation frequency is
calculated.

Visualizations
Logical Workflow: Challenges in Assessing Vat Brown 1
Toxicity

Click to download full resolution via product page

Caption: Workflow illustrating the challenges in the toxicological assessment of Vat Brown 1
due to its poor solubility.
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Caption: A generalized signaling pathway for the potential genotoxicity of anthraquinone dyes
via Topoisomerase Il inhibition.

Conclusion

The available data on the toxicological profile of Vat Brown 1 is insufficient to perform a
comprehensive risk assessment. The primary challenge in evaluating its toxicity is its extremely
low solubility. Based on the MSDS and the toxicological data for the broader class of
anthraquinone dyes, Vat Brown 1 should be handled with care to avoid direct contact and
inhalation. It is considered a potential irritant, and its potential for mutagenicity and
carcinogenicity cannot be ruled out, although it remains unproven. Further research, potentially
utilizing novel methodologies to address the solubility issue, is necessary to fully elucidate the
toxicological properties of Vat Brown 1. Researchers and drug development professionals
should exercise caution and implement appropriate safety measures when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Analysis of the genotoxicity of anthraquinone dyes in the mouse lymphoma assay -
PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
o 3. worlddyevariety.com [worlddyevariety.com]

¢ 4. worlddyevariety.com [worlddyevariety.com]

e 5. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
¢ 6. cncolorchem.com [cncolorchem.com]

e 7. ANTHRAQUINONE - Some Chemicals Present in Industrial and Consumer Products,
Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15555084?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555084?utm_src=pdf-body
https://www.benchchem.com/product/b15555084?utm_src=pdf-body
https://www.benchchem.com/product/b15555084?utm_src=pdf-body
https://www.benchchem.com/product/b15555084?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2038271/
https://pubmed.ncbi.nlm.nih.gov/2038271/
https://www.cncolorchem.com/product/Vat-Brown-BR-COLL.html
http://www.worlddyevariety.com/vat-dyes/vat-brown-1.html
http://www.worlddyevariety.com/vat-dyes/solubilised-vat-brown-1.html
https://emperordye.com/tds/vat-brown-1.html
https://www.cncolorchem.com/upLoad/file/20170331/14909469278640272.pdf
https://www.ncbi.nlm.nih.gov/books/NBK373184/
https://www.ncbi.nlm.nih.gov/books/NBK373184/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. academic.oup.com [academic.oup.com]

9. Characterization of the genotoxicity of anthraquinones in mammalian cells - PubMed
[pubmed.ncbi.nim.nih.gov]

10. Influence of functional group substitutions on the carcinogenicity of anthraquinone in rats
and mice: analysis of long-term bioassays by the National Cancer Institute and the National
Toxicology Program - PubMed [pubmed.ncbi.nim.nih.gov]

11. Anthraquinone Dye Toxicological Profiles. | National Technical Reports Library - NTIS
[ntrl.ntis.gov]

12. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products
from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological Profile of Vat Brown 1 Exposure: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555084+#toxicological-profile-of-vat-brown-1-
exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://academic.oup.com/mutage/article-pdf/6/1/35/3171045/6-1-35.pdf
https://pubmed.ncbi.nlm.nih.gov/10434060/
https://pubmed.ncbi.nlm.nih.gov/10434060/
https://pubmed.ncbi.nlm.nih.gov/15804751/
https://pubmed.ncbi.nlm.nih.gov/15804751/
https://pubmed.ncbi.nlm.nih.gov/15804751/
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB83166033.xhtml
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB83166033.xhtml
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://www.benchchem.com/product/b15555084#toxicological-profile-of-vat-brown-1-exposure
https://www.benchchem.com/product/b15555084#toxicological-profile-of-vat-brown-1-exposure
https://www.benchchem.com/product/b15555084#toxicological-profile-of-vat-brown-1-exposure
https://www.benchchem.com/product/b15555084#toxicological-profile-of-vat-brown-1-exposure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

